Cas no 1804796-86-8 (4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804796-86-8
• MF: C₈H₈F₃IN₂O₂
• MW: 348.061004638672
• CID: 4833549
• Update Time: 2025-10-07

4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O2/c1-15-7-6(16-8(9,10)11)4(2-13)5(12)3-14-7/h3H,2,13H2,1H3
• InChI Key： NTDOHPULRYLRNG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1CN)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 1.8
• Topological Polar Surface Area: 57.4

Additional information on 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine

Research Briefing on 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804796-86-8)

4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804796-86-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in the field.

The synthesis of 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine involves multi-step organic reactions, with a focus on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances the scalability of this compound. The researchers employed palladium-catalyzed cross-coupling reactions to introduce the iodo substituent, followed by selective functionalization of the aminomethyl group. This method not only improved the overall yield but also reduced the formation of by-products, which is critical for pharmaceutical applications.

In terms of biological activity, 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine has been investigated for its potential as a kinase inhibitor. Kinases play a pivotal role in cell signaling and are often targeted in cancer therapy. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory activity against specific kinases, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These findings were corroborated by a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which highlighted the compound's ability to disrupt kinase-mediated signaling pathways in cancer cell lines.

Another area of research explores the compound's potential in central nervous system (CNS) disorders. The trifluoromethoxy group is known to enhance blood-brain barrier permeability, a desirable property for CNS-targeted drugs. A 2023 study in ACS Chemical Neuroscience reported that 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine showed affinity for serotonin receptors, suggesting its utility in treating neuropsychiatric conditions such as depression and anxiety. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite its promising attributes, challenges remain in the development of 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed. Recent advancements in prodrug strategies and nanoparticle-based delivery systems, as discussed in a 2024 review in Advanced Drug Delivery Reviews, may offer solutions to these challenges. These innovations could pave the way for the compound's transition from bench to bedside.

In conclusion, 4-(Aminomethyl)-5-iodo-2-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804796-86-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing studies are expected to shed more light on its therapeutic potential and optimize its properties for clinical applications. Researchers in the field are encouraged to explore collaborative opportunities to accelerate the development of this compound.